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Compound of Interest

Compound Name: Einecs 249-472-1

CAS No.: 29147-50-0

Cat. No.: B6595460

Get Quote

Executive Summary & Immediate Action
Doxorubicin is a potent DNA intercalator and Topoisomerase II inhibitor. It is mutagenic,

carcinogenic, and teratogenic. Improper disposal poses severe long-term biological risks.

The Golden Rule of Deactivation:

"If it is RED, it is DEADLY. If it turns COLORLESS, it is DEACTIVATED." Note: This visual

indicator is specific to Doxorubicin's anthraquinone chromophore.

Quick Reference: Waste Stream Decision Matrix
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Waste Type Definition Disposal Stream Container Color

Trace Waste
Empty vials (<3% vol),

gloves, gowns, tubing.

Incineration (Medical

Waste)
Yellow

Bulk Waste

Unused stock, spills,

gross contamination

(>3%).

RCRA Hazardous

Waste (U059)
Black

Sharps
Needles, broken glass

with residue.
Cytotoxic Sharps Yellow/Red (Labeled)

Scientific Integrity: Mechanism of Toxicity &
Deactivation
To trust the protocol, you must understand the mechanism.

Toxicity: Doxorubicin functions by intercalating between DNA base pairs and inhibiting

Topoisomerase II, leading to double-strand breaks. This stability is what makes it an effective

drug but also a persistent environmental hazard.

Deactivation Logic: Simple dilution is ineffective. You must chemically destroy the

anthraquinone ring structure.

The Oxidative Solution: Sodium Hypochlorite (Bleach) acts as a strong oxidizer. However,

standard household bleach (5.25%) alone may be slow. The addition of Sodium Hydroxide

(NaOH) or the use of high-concentration hypochlorite (10%) catalyzes the oxidative cleavage

of the ring system, rendering the molecule non-intercalating and chemically inert.

Detailed Deactivation Protocol (Spill & Bulk Liquid)
Scope: This protocol is for deactivating liquid spills or small volumes of stock solution prior to

solidification/disposal.

Reagents Required[1][2][3][4]
Sodium Hypochlorite (NaOCl): >5% active chlorine (Standard Bleach) or 10% (Industrial).
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Sodium Hydroxide (NaOH): 1M solution (optional but recommended for faster reaction).

Absorbent Materials: Chemo-rated pads (polypropylene).

Step-by-Step Workflow
Isolate & Protect:

Evacuate non-essential personnel.[1][2]

Don PPE: Double nitrile gloves, chemo-gown, N95/P100 respirator, and goggles.

Containment:

Place absorbent pads over the spill to prevent spreading.[3] Do not wipe yet.

Chemical Deactivation (The "Self-Validating" Step):

Gently pour 10% Sodium Hypochlorite (or 5% Bleach + 1M NaOH) over the absorbent

pads.

Wait Time: Allow contact for 30 minutes.

Validation: Observe the color change. The characteristic red/orange color of Doxorubicin

must fade to a pale yellow or colorless solution.

Critical Check: If red color persists, add more oxidant and extend contact time.

Cleanup:

Collect all pads and debris into a Black RCRA Hazardous Waste bag.

Clean the surface with detergent and water to remove bleach residue (prevents corrosion).

Final Disposal:

Seal the bag.[1] Label as "Hazardous Waste - Doxorubicin (U059) - Debris".

Visualizations
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Diagram 1: Waste Segregation Logic
This decision tree ensures compliance with EPA/RCRA regulations, preventing costly fines.
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Caption: Logic flow for segregating Doxorubicin waste into Trace (Yellow) vs. Bulk (Black)

streams to ensure RCRA compliance.

Diagram 2: Chemical Deactivation Pathway
This illustrates the mechanism and visual validation of the safety protocol.
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Caption: The chemical pathway shows the transition from active (Red) to inactive (Colorless)

states via oxidative cleavage.

Regulatory & Compliance Data
Physical & Chemical Properties

Property Data Relevance

CAS Number 25316-40-9 Identifier

RCRA Code U059
US EPA Hazardous Waste

Listing

Appearance
Red-Orange Crystalline

Powder
Visual contamination indicator

Solubility Soluble in water, methanol
Spreads easily in wet

environments

Stability Sensitive to light and alkalis
Alkaline hydrolysis is the

disposal method

Regulatory Framework[1][5][7][8]
EPA RCRA: Doxorubicin is a U-listed waste (U059). This means unused commercial

chemical products (e.g., expired vials) are acutely hazardous.

Trace vs. Bulk:
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Trace: Defined as "RCRA Empty" (<3% by weight). Can often be managed as "regulated

medical waste" (incineration).

Bulk: Any volume >3%, or spill cleanup materials. Must be manifested as Hazardous

Chemical Waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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